Cas no 90008-59-6 (1-ethyl-3,5-dimethyl-4-nitro-1H-pyrazole)
90008-59-6 structure
Product Name:1-ethyl-3,5-dimethyl-4-nitro-1H-pyrazole
CAS No:90008-59-6
MF:C7H11N3O2
MW:169.181141138077
MDL:MFCD03444364
CID:2951420
PubChem ID:3546708
Update Time:2025-08-05
1-ethyl-3,5-dimethyl-4-nitro-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1-乙基-3,5-二甲基-4-硝基-吡唑
- 1-ethyl-3,5-dimethyl-4-nitro-1H-pyrazole
- 1-ethyl-3,5-dimethyl-4-nitropyrazole
- 1H-pyrazole, 1-ethyl-3,5-dimethyl-4-nitro-
- BBL038261
- STK301590
- AKOS015922226
- 90008-59-6
- ALBB-012566
- CS-0298180
- AKOS000307993
- EN300-228295
-
- MDL: MFCD03444364
- Inchi: 1S/C7H11N3O2/c1-4-9-6(3)7(10(11)12)5(2)8-9/h4H2,1-3H3
- InChI Key: JOFFXYAXIJPCIB-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C(C)=NN(CC)C=1C)=O
Computed Properties
- Exact Mass: 169.085126602Da
- Monoisotopic Mass: 169.085126602Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 63.6
1-ethyl-3,5-dimethyl-4-nitro-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 026158-5g |
1-Ethyl-3,5-dimethyl-4-nitro-1H-pyrazole |
90008-59-6 | 5g |
£391.00 | 2022-03-01 | ||
| Fluorochem | 026158-1g |
1-Ethyl-3,5-dimethyl-4-nitro-1H-pyrazole |
90008-59-6 | 1g |
£144.00 | 2022-03-01 | ||
| abcr | AB408160-250 mg |
1-Ethyl-3,5-dimethyl-4-nitro-1H-pyrazole |
90008-59-6 | 250MG |
€176.40 | 2022-03-02 | ||
| abcr | AB408160-500 mg |
1-Ethyl-3,5-dimethyl-4-nitro-1H-pyrazole |
90008-59-6 | 500MG |
€209.50 | 2022-03-02 | ||
| abcr | AB408160-1 g |
1-Ethyl-3,5-dimethyl-4-nitro-1H-pyrazole |
90008-59-6 | 1g |
€231.60 | 2022-03-02 | ||
| abcr | AB408160-5 g |
1-Ethyl-3,5-dimethyl-4-nitro-1H-pyrazole |
90008-59-6 | 5g |
€519.80 | 2022-03-02 | ||
| abcr | AB408160-10 g |
1-Ethyl-3,5-dimethyl-4-nitro-1H-pyrazole |
90008-59-6 | 10g |
€819.00 | 2022-03-02 | ||
| Enamine | EN300-228295-0.05g |
1-ethyl-3,5-dimethyl-4-nitro-1H-pyrazole |
90008-59-6 | 95% | 0.05g |
$612.0 | 2024-06-20 | |
| Enamine | EN300-228295-0.1g |
1-ethyl-3,5-dimethyl-4-nitro-1H-pyrazole |
90008-59-6 | 95% | 0.1g |
$640.0 | 2024-06-20 | |
| Enamine | EN300-228295-0.25g |
1-ethyl-3,5-dimethyl-4-nitro-1H-pyrazole |
90008-59-6 | 95% | 0.25g |
$670.0 | 2024-06-20 |
1-ethyl-3,5-dimethyl-4-nitro-1H-pyrazole Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
90008-59-6 (1-ethyl-3,5-dimethyl-4-nitro-1H-pyrazole) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent